Cas no 956144-60-8 (3-Pyridinecarboxylic acid, 6-chloro-, 2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-chloro-, 2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl ester
• CAS No: 956144-60-8
• MF: C₁₄H₉ClN₄O₃S
• MW: 348.764260053635
• CID: 5431385
• PubChem ID: 16522611
• Update Time: 2025-11-01

3-Pyridinecarboxylic acid, 6-chloro-, 2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-chloro-, 2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl ester

• Inchi： 1S/C14H9ClN4O3S/c15-11-5-4-8(6-16-11)14(21)22-7-12(20)17-9-2-1-3-10-13(9)19-23-18-10/h1-6H,7H2,(H,17,20)
• InChI Key： RGAJATXNRIWKCD-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(OCC(NC1C2C(C=CC=1)=NSN=2)=O)=O

Additional information on 3-Pyridinecarboxylic acid, 6-chloro-, 2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl ester

3-Pyridinecarboxylic Acid, 6-Chloro-, 2-(2,1,3-Benzothiadiazol-4-ylamino)-2-Oxoethyl Ester: A Comprehensive Overview

3-Pyridinecarboxylic acid, 6-chloro-, 2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl ester is a complex organic compound with the CAS number 956144-60-8. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. The molecule combines a pyridine ring with a benzothiadiazole moiety, making it a promising candidate for various chemical and biological studies.

The pyridinecarboxylic acid core of this compound is a well-known structure in organic synthesis, often used as a building block for more complex molecules. The 6-chloro substitution on the pyridine ring introduces electronic effects that can influence the compound's reactivity and stability. Additionally, the presence of the benzothiadiazole group adds a layer of complexity to the molecule, potentially enhancing its photophysical properties and reactivity.

Recent studies have highlighted the importance of benzothiadiazole-containing compounds in materials science and drug discovery. The benzothiadiazole moiety is known for its ability to act as an electron-deficient aromatic system, which can facilitate various π-interactions and improve the compound's solubility in organic solvents. This makes it an attractive component for designing new materials with specific electronic properties.

In terms of synthesis, 3-pyridinecarboxylic acid derivatives are typically prepared through multi-step reactions involving nucleophilic substitutions or coupling reactions. The introduction of the benzothiadiazole group often requires careful optimization to ensure high yields and purity. Researchers have explored various methodologies to streamline this process, including microwave-assisted synthesis and catalytic approaches.

The pharmacological activity of this compound has been a subject of recent investigations. Studies suggest that the 6-chloro substitution may enhance the compound's bioavailability and reduce potential toxicity. Furthermore, the benzothiadiazole group has been shown to exhibit antioxidant properties, which could be beneficial in developing new therapeutic agents.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their ecological impact. Recent research has focused on identifying microbial degradation mechanisms and photodegradation processes for similar compounds. These studies aim to provide insights into how such molecules behave in natural environments and inform strategies for minimizing their environmental footprint.

In conclusion, 3-pyridinecarboxylic acid, 6-chloro-, 2-(2,1,3-benzothiadiazol-4-ylamino)-2-oxoethyl ester (CAS No: 956144-60-8) is a versatile compound with potential applications across multiple disciplines. Its unique structure offers opportunities for further research into its chemical properties, biological activity, and environmental behavior. As advancements in synthetic methodologies and analytical techniques continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.